Cas no 62-31-7 (Dopamine hydrochloride)

• Product Name: Dopamine hydrochloride
• CAS No: 62-31-7
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• MDL: MFCD00012898
• CID: 33784
• PubChem ID: 65340
• Update Time: 2025-12-15

Dopamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)benzene-1,2-diol hydrochloride
• 2-benzenediol,4-(2-aminoethyl)-hydrochloride
• 4-(2-aminoethyl)-pyrocatechohydrochloride
• dopaminechloride
• intropin
• m-hydroxytyraminehydrochloride
• p498
• DOPAMINE HCL
• 3-Hydroxytyramine hydrochloride
• (Dopamine HCl)
• ASL279
• DOPAMINE HCL(RG)
• Dopamine hydrochloride
• Dopamine hydrochloride solution
• 2-(3,4-Dihydroxyphenyl)ethylamine hydrochloride
• 4-(2-Aminoethyl)-1,2-benzenediol hydrochloride
• 3,4-Dihydroxyphenethylamine hydrochloride
• 4-(2-Aminoethyl)benzene-1
• dopamine
• 4-(2-Aminoethyl)benzene-1,2-diol
• Oxytyramine
• Hydroxytyramin
• Dopamin
• 3-Hydroxytyramine
• 3,4-dihydroxyphenethylamine
• Dopaminum
• Dophamine
• 2-(3,4-dihydroxyphenyl)ethylamine
• 4-(2-Aminoethyl)catechol
• hydroxytyramine
• Dopamina
• 4-(2-Aminoethyl)pyrocatechol
• 4-(2-Aminoethyl)-1,2-benzenediol
• 3,4-Dihydroxyphenylethylamine
• L-DOPAMINE
• Pyrocatechol, 4-(2-aminoethyl)-
• Dopaminum [INN-Latin]
• 1,2-Benzenediol, 4-(2-aminoethyl)-
• Dopamina [INN-Spanish]
• ASL 279
• Dopamine [INN:BAN]
• 3-Hydroxtyrami
• 3-Hydroxytyramine hydrochl
• SGCUT00110
• NCGC00261271-01
• 3 4-Dihydroxyphenethylamine hydrochloride
• SR-01000075366-1
• s2529
• EU-0100586
• DOPAMINE HYDROCHLORIDE [USP MONOGRAPH]
• Inotropin
• DOPAMINE HYDROCHLORIDE [USP-RS]
• beta-(3 4-Dihydroxyphenyl)ethylamine hydrochloride
• DOPAMINE HYDROCHLORIDE [MART.]
• 62-31-7
• DOPAMINE HYDROCHLORIDE [MI]
• FT-0603260
• NCGC00093965-01
• SPECTRUM1500263
• SCHEMBL40951
• Dopamine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• 1,2-Benzenediol, 4-(2-aminoethyl)-, hydrochloride
• Q27268491
• Dopamine hydrochloride, British Pharmacopoeia (BP) Reference Standard
• Dopamine chloride
• 2-(3,4-dihydroxyphenyl)-ethylamine hydrochloride
• 7L3E358N9L
• dopamine hydrogen chloride
• DOPAMINE HCL AND DEXTROSE 5% IN PLASTIC CONTAINER
• 1,2-Benzenediol, 4-(2-aminoethyl)-, hydrochloride (1:1)
• Pyrocatechol, 4-(2-aminoethyl)-, hydrochloride
• 2-(34-Dihydroxyphenyl)ethylamine hydrochloride
• Dopamine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• EN300-19500
• SR-01000075366
• Intropin [as hydrochloride]
• BCP06611
• DTXSID7020550
• Tox21_500586
• Dopamine Fresenius
• NSC756749
• Inovan
• DOPAMINE HYDROCHLORIDE [JAN]
• m-Hydroxytyramine hydrochloride
• LP00586
• CHEBI:4698
• DOPAMINE HYDROCHLORIDE [ORANGE BOOK]
• Dopamine hydrochloride and dextrose 5% in plastic container
• NC00545
• AKOS008056421
• to_000060
• 3, 4-dihidroxi-.beta.-clorhidrato de fenetilamina
• DOPAMINE HYDROCHLORIDE [WHO-IP]
• FT-0667775
• 3,4-dihydoxyphenethylamine hydrochloride
• Dopamine hydrochloride, puriss., >=98.5% (AT)
• CCG-40211
• 3,4-clorhidrato de Dihidroxifenetilamina
• 12-Benzenediol 4-(2-aminoethyl)-hydrochloride (9CI)
• UNII-7L3E358N9L
• beta-(3,4-Dihydroxyphenyl)ethylamine hydrochloride
• Opera_ID_218
• MLS001074180
• Z104474032
• EINECS 200-527-8
• 62-31-7 (HCl); 51-61-6 (free base)
• 3,4-dihydroxyphenyl-ethylamine hydrochloride
• AC-12190
• HMS1920I18
• SMR000059081
• Tox21_201018
• 2-(3,4-DIHYDROXYPHENYL-D3)ETHYLAMINE HCL
• NSC 169105
• Cardiosteril
• Dopamine hydrochloride and dextrose 5%
• Rascordin
• AM20080715
• C8H11NO2.HCl
• 335081-04-4
• NCGC00093965-02
• 963AD780-3E96-47B5-9044-7E59F6C84D67
• CHEMBL1557
• 3-Hydroxytyramine, HCl
• DOPAMINI HYDROCHLORIDUM [WHO-IP LATIN]
• CTENFNNZBMHDDG-UHFFFAOYSA-N
• Dopamine hydrochloride [USAN:JAN]
• DOPAMINE HCL IN DEXTROSE 5% IN PLASTIC CONTAINER
• D00633
• Intropin (TN)
• Dopamine hydrochloride [USAN:USP:JAN]
• Dopamine HCl salt
• 3-Hydroxytyramine HCl
• Dopamine hydrochloride (Inotropin)
• Dynatra
• NCGC00258571-01
• 1,2-bencenodiol, 4-(2-aminoetil)-, clorhidrato
• Dopamine (hydrochloride)
• Dopamine Pierre Faba
• Revivan
• Actopamin (TN)
• DOPAMINE HCL AND DEXTROSE 5%
• 2-(3,4-dihidroxifenil) clorhidrato de etilamina
• NCGC00093965-03
• 4-(2-Aminoethyl)pyrocatechol hydrochloride
• Pharmakon1600-01500263
• Dopamine hydrochloride in dextrose 5%
• 1200398-97-5
• Dopamine hydrochloride (JP17/USP)
• BD166234
• Tensamin
• KUC104380C
• DTXCID50550
• 3-Hydroxytyramine, Hydrochloride
• Dopastat
• Abbodop
• ASL-279
• NSC169105
• Dopamine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• NCGC00093965-04
• 4-(2-aminoethyl)benzene-1,2-diol;hydrochloride
• KW 3160
• CAS-62-31-7
• SR-01000075366-8
• FT-0695562
• Dopamini hydrochloridum,(S)
• 1, 4-(2-aminoethyl)-, hydrochloride
• P 498
• SW199608-2
• 53587-30-7
• C(CN)c1ccc(O)c(O)c1
• KSC-10-159
• Dopamine.HCl
• 3-hydroxytyraminium chloride
• .beta.-(3,4-Dihydroxyphenyl)ethylamine hydrochloride
• DOPAMINE HYDROCHLORIDE [EP MONOGRAPH]
• DOPAMINE HYDROCHLORIDE [WHO-DD]
• Pirocatecol, 4-(2-aminoetil)-, clorhidrato
• F0001-1648
• H 8502
• NSC-169105
• F10519
• A0305
• LS-7371
• DOPAMINE HYDROCHLORIDE [VANDF]
• Dopamine hydrochloride in dextrose 5% in plastic container
• A937196
• Dopamini hydrochloridum
• 3 4-Dihydroxy-beta-phenethylamine hydrochloride
• KS-5304
• 2-(3,4-dihydroxyphenyl)ethyl-1-13c-amine hcl
• MLS000069419
• 1,2-bencenodiol, 4-(2-aminoetil)-, clorhidrato (1:1)
• Dopadic
• 3-clorhidrato de hidroxityramina
• Dopamine hydrochloride, certified reference material, TraceCERT(R)
• HY-B0451A
• Pyrocatechol 4-(2-aminoethyl)-hydrochloride (8CI)
• NSC-756749
• 3,4-dihydroxyphenylethylaminehydrochloride
• DOPAMINE HYDROCHLORIDE [USAN]
• 4-(2-Aminoethyl)-1 2-benzenediol hydrochloride
• DOPAMINE HCL IN DEXTROSE 5%
• MFCD00012898
• DOPAMINE HYDROCHLORIDE (USP MONOGRAPH)
• DOPAMINE HYDROCHLORIDE (USP-RS)
• 4-(2-Aminoethyl)benzene-1,2-diol monohydrochloride
• NSC173182
• DOPAMINE HYDROCHLORIDE (EP MONOGRAPH)
• Dopamine hydrochloride (USAN:USP:JAN)
• DOPAMINE HYDROCHLORIDE (MART.)
• Dopaminergic
• NS00078923
• DOPAMINE HCI
• Actopamin
• DOPAMINE PHENOLIC
• Hydrochloride, Dopamine
• Dopamine solution
• Dopaminehydrochloride
• DB-023081
• 3,4-Dihydroxyphenethylamine hydrochloride;Dopamine hydrochloride
• Dopamine hydrochloride (JP18/USP)
• Dopamine HCl - Bio-X trade mark
• FD31938
• 200-527-8
• 3-Hydroxytyramine hydrochloride;2-(3,4-Dihydroxyphenyl)ethylamine hydrochloride

• MDL： MFCD00012898
• Inchi： 1S/C8H11NO2.ClH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H
• InChI Key： CTENFNNZBMHDDG-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C=CC(=C1)CCN)O
• BRN： 3656720

Computed Properties

• Exact Mass: 189.05600
• Monoisotopic Mass: 189.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: -1
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: White acicular crystals or crystalline powders
• Density: 1.4 g/cm3
• Melting Point: 248-250 °C (lit.)
• Boiling Point: 337.7 °C at 760 mmHg
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Solubility: alcohol: 20 mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 66.48000
• LogP: 2.10130
• Merck: 14,8462
• Sensitiveness: Air & Light Sensitive
• Color/Form: 1.0 mg/mL in methanol with 5% 1 M HCl (as free base)
• Solubility: Soluble in water, methanol and hot 95% ethanol, soluble in sodium hydroxide solution, insoluble in ether, chloroform, benzene

Dopamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：UX1092000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catecholamines and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Dopamine hydrochloride

Dopamine Hydrochloride (CAS No. 62-31-7): A Comprehensive Overview

Dopamine hydrochloride, a compound with the chemical formula C₈H₁₁Cl₂N₃O₂·HCl, is widely recognized for its significant role in both pharmaceutical and biochemical applications. The CAS No. 62-31-7 of this compound uniquely identifies it in the chemical industry and research communities, ensuring precise classification and utilization. As a derivative of dopamine, dopamine hydrochloride is particularly noted for its pharmacological properties, making it a cornerstone in the treatment of various medical conditions.

The Dopamine hydrochloride salt form enhances the solubility and stability of dopamine, facilitating its use in intravenous formulations. This property is crucial in clinical settings where rapid absorption and consistent delivery are essential. Dopamine hydrochloride is primarily utilized as an inotropic agent and vasodilator, particularly in the management of shock states such as septic shock, cardiogenic shock, and distributive shock. Its ability to stimulate α₁-adrenergic receptors, β₁-adrenergic receptors, and dopamine receptors (D₁, D₂) contributes to its multifaceted therapeutic effects.

Recent advancements in medical research have further highlighted the therapeutic potential of dopamine hydrochloride. Studies have demonstrated its efficacy in improving cardiac output and peripheral perfusion in critically ill patients. The compound's ability to increase renal blood flow has also been explored as a potential treatment for acute kidney injury. Furthermore, emerging research suggests that dopamine hydrochloride may have neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative diseases such as Parkinson's disease.

One of the most intriguing aspects of dopamine hydrochloride is its role in neurotransmission. Dopamine is a key neurotransmitter involved in various physiological processes, including movement, motivation, and reward pathways. While dopamine itself has limited clinical use due to its short half-life and poor blood-brain barrier penetration, dopamine hydrochloride provides a stable and effective means of delivering dopaminergic effects. This has opened new avenues for research into modulating dopaminergic systems in conditions such as depression, attention deficit hyperactivity disorder (ADHD), and schizophrenia.

The synthesis and purification of Dopamine hydrochloride are critical processes that ensure the compound's efficacy and safety. High-purity standards must be maintained throughout the manufacturing process to minimize impurities that could lead to adverse effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and purity.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for the approval and use of dopamine hydrochloride. These regulations ensure that the compound is safe for clinical use and that its benefits outweigh potential risks. Clinical trials are conducted to evaluate the efficacy and safety of dopamine hydrochloride in various therapeutic settings, providing valuable data for healthcare professionals.

The pharmacokinetics of dopamine hydrochloride are another area of active research. Understanding how the body absorbs, distributes, metabolizes, and excretes the compound is essential for optimizing its therapeutic use. Studies have shown that dopamine hydrochloride has a relatively short half-life, necessitating careful dosing regimens to maintain therapeutic levels. Additionally, factors such as age, renal function, and liver disease can influence how quickly the body processes dopamine hydrochloride.

In conclusion, Dopamine hydrochloride (CAS No. 62-31-7) is a vital compound with extensive applications in medicine and research. Its unique properties make it an effective treatment for various medical conditions, particularly those involving shock states and cardiovascular dysfunction. Ongoing research continues to uncover new therapeutic possibilities for this compound, reinforcing its importance in modern medicine.